4,5-Dichloro-2-(4-(trifluoromethyl)phenyl)pyridazin-3(2H)-one

• IUPAC Name: 4,5-dichloro-2-[4-(trifluoromethyl)phenyl]pyridazin-3-one
• InChI: InChI=1S/C11H5Cl2F3N2O/c12-8-5-17-18(10(19)9(8)13)7-3-1-6(2-4-7)11(14,15)16/h1-5H
• InChI Key: JPRADYWRQUBOIS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(F)(F)F)N2C(=O)C(=C(C=N2)Cl)Cl
• Molecular Formula: C11H5Cl2F3N2O
• DSSTOX Substance ID: DTXSID80378855
• Molecular Weight: 309.07 g/mol
• CAS No.: 62436-07-1

Description

4,5-Dichloro-2-(4-(trifluoromethyl)phenyl)pyridazin-3(2H)-one, also known as 4,5-DCPP, is a novel organic compound widely used in scientific research. It is a pyridazinone-containing compound that has been studied for its potential applications in the fields of biochemistry and physiology.

Scientific Research Applications

Synthesis and Chemical Properties

4,5-Dichloro-2-(4-(trifluoromethyl)phenyl)pyridazin-3(2H)-one serves as a versatile scaffold in organic synthesis, enabling the creation of various polysubstituted and ring-fused pyridazinone systems through sequential nucleophilic aromatic substitution processes. This methodology allows access to a wide range of polyfunctional systems potentially useful in drug discovery. Specifically, the compound undergoes reactions with nitrogen nucleophiles, leading to a mix of aminated products, which can then be further modified to create diverse chemical structures (Pattison et al., 2009).

Anticancer Research

Pyridazinone derivatives synthesized from this compound have been evaluated for anticancer activities. Specifically, certain derivatives have shown potential anti-oxidant activity, which is crucial for developing therapeutic agents against cancer. Molecular docking studies further support these findings, suggesting that these compounds can effectively interact with biological targets relevant to cancer (Mehvish & Kumar, 2022).

Advanced Material Applications

The compound's derivatives have applications beyond pharmaceuticals, including the improvement of base oil properties. Specifically, pyridazinone derivatives have demonstrated effectiveness as antioxidants in base oil, showcasing their potential for industrial applications in improving the longevity and performance of lubricants (Nessim, 2017).

Photophysical Studies

Research into the photophysical properties of pyridazin-3(2H)-one derivatives has revealed insights into their ground and excited state dipole moments. Such studies are fundamental for understanding the interaction of these compounds with light, which has implications for designing optical materials and understanding their behavior in biological systems (Desai et al., 2016).

Safety and Hazards

The safety information available indicates that 4,5-Dichloro-2-(4-(trifluoromethyl)phenyl)pyridazin-3(2H)-one may be harmful if swallowed, inhaled, or comes into contact with skin. It may cause skin and eye irritation, and may cause respiratory irritation. Appropriate precautions should be taken when handling this compound, including wearing protective gloves and eye/face protection.